5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

• IUPAC Name: 5-methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• InChI: InChI=1S/C18H16N2O4/c1-12-3-6-17-19-14(8-18(22)20(17)9-12)11-24-16-5-4-15(23-2)7-13(16)10-21/h3-10H,11H2,1-2H3
• InChI Key: KBZXVMFWDLYGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=CC2=O)COC3=C(C=C(C=C3)OC)C=O)C=C1
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde, also known as MPP, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a derivative of the naturally occurring alkaloid, harmaline, and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. It has been shown to bind to and inhibit the activity of monoamine oxidase A (MAO-A), an enzyme that breaks down serotonin and other monoamine neurotransmitters. This leads to an increase in the levels of these neurotransmitters in the brain, which may underlie some of the physiological and behavioral effects of 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde.
Biochemical and Physiological Effects:
5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its mood-enhancing effects. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde has several advantages for use in lab experiments. It is a potent and selective inhibitor of MAO-A, which makes it a useful tool for studying the role of this enzyme in various physiological and pathological conditions. It is also relatively stable and easy to handle in the laboratory. However, 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde has some limitations as well. It is a synthetic compound that may not accurately reflect the effects of naturally occurring harmaline or other alkaloids. Additionally, its effects may be influenced by factors such as dose, route of administration, and the presence of other drugs or chemicals.

Future Directions

There are several future directions for research on 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the role of monoamine neurotransmitters in various physiological and pathological conditions. Additionally, further research is needed to fully understand the mechanism of action of 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde and its effects on various neurotransmitter systems in the brain.
Conclusion:
In conclusion, 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde is a chemical compound that has been studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain. While there are still many unanswered questions about its mechanism of action and potential therapeutic applications, 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde represents a promising tool for studying the role of monoamine neurotransmitters in various physiological and pathological conditions.

Synthesis Methods

The synthesis method for 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde involves the condensation of harmaline with 2,5-dimethoxybenzaldehyde in the presence of a basic catalyst such as pyridine. The resulting compound is then subjected to a series of reactions to produce the final product, 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde. The synthesis of 5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde is a complex process that requires a high degree of skill and expertise in organic chemistry.

Scientific Research Applications

5-Methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of various neurotransmitter systems, including the serotonin and dopamine systems. This makes it a potentially useful tool for studying the role of these neurotransmitters in various physiological and pathological conditions.